Cas no 2229205-26-7 (1-(2,2,3,3,3-pentafluoropropyl)cyclobutylmethanol)

• Product Name: 1-(2,2,3,3,3-pentafluoropropyl)cyclobutylmethanol
• CAS No: 2229205-26-7
• MF: C₈H₁₁F₅O
• MW: 218.164360284805
• CID: 6187288
• PubChem ID: 165688940
• Update Time: 2025-08-04

1-(2,2,3,3,3-pentafluoropropyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,3,3,3-pentafluoropropyl)cyclobutylmethanol
• 2229205-26-7
• [1-(2,2,3,3,3-pentafluoropropyl)cyclobutyl]methanol
• EN300-1941834

• Inchi： 1S/C8H11F5O/c9-7(10,8(11,12)13)4-6(5-14)2-1-3-6/h14H,1-5H2
• InChI Key： OMAXJCUABJITJC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1(CO)CCC1)F

Computed Properties

• Exact Mass: 218.07300578g/mol
• Monoisotopic Mass: 218.07300578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,2,3,3,3-pentafluoropropyl)cyclobutylmethanol

1-(2,2,3,3,3-Pentafluoropropyl)cyclobutylmethanol: A Comprehensive Overview

The compound 1-(2,2,3,3,3-pentafluoropropyl)cyclobutylmethanol, with the CAS number 2229205-26-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a pentafluorinated propyl group and a hydroxymethyl substituent. The presence of multiple fluorine atoms in the structure introduces intriguing electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1-(2,2,3,3,3-pentafluoropropyl)cyclobutylmethanol in the development of advanced materials. For instance, researchers have explored its role as a building block in the synthesis of fluorinated polymers with exceptional thermal stability and chemical resistance. These polymers have shown promise in high-temperature applications, such as aerospace components and electronic devices. The compound's ability to undergo various types of polymerization reactions has further underscored its versatility in materials science.

In addition to its material applications, 1-(2,2,3,3,3-pentafluoropropyl)cyclobutylmethanol has also been investigated for its potential in drug discovery. The fluorinated propyl group imparts unique pharmacokinetic properties to the molecule, making it an attractive candidate for designing bioactive compounds. Recent research has focused on its ability to modulate cellular signaling pathways and interact with specific protein targets. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents.

The synthesis of 1-(2,2,3,3,3-pentafluoropropyl)cyclobutylmethanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclobutane ring through ring-closing metathesis and the subsequent functionalization of the ring with the pentafluoropropyl group. Researchers have optimized these steps to achieve high yields and purity levels. The development of efficient synthetic routes has significantly contributed to the scalability of this compound for industrial applications.

The physical and chemical properties of 1-(2,2,3,3,3-pentafluoropropyl)cyclobutylmethanol have been extensively studied to understand its behavior under various conditions. For example, its melting point and boiling point have been determined using differential scanning calorimetry (DSC) and gas chromatography (GC), respectively. These measurements provide critical insights into its thermal stability and volatility. Furthermore, nuclear magnetic resonance (NMR) spectroscopy has been employed to confirm the molecular structure and analyze its stereochemistry.

The environmental impact of 1-(2,2,3,3,pentafluoropropyl)cyclobutylmethanol is another area of interest for researchers. Given its fluorinated nature and potential use in industrial processes